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Compound of Interest

Compound Name: 17-Epiestriol-d5

Cat. No.: B13847758 Get Quote

An In-depth Technical Guide to Commercial Suppliers and Research Applications of 17-
Epiestriol-d5

For researchers, scientists, and drug development professionals, the use of isotopically labeled

internal standards is crucial for achieving accurate and reliable quantitative results. This guide

provides a comprehensive overview of the commercial suppliers of 17-Epiestriol-d5, a

deuterated analog of the estrogen metabolite 17-Epiestriol, and details its application in

research, particularly in mass spectrometry-based methods.

Commercial Availability of 17-Epiestriol-d5
A critical first step in any research project is sourcing high-quality reagents. The following table

summarizes the key commercial suppliers of 17-Epiestriol-d5, providing essential information

for procurement. It is important to note that while many suppliers list the product, obtaining a

Certificate of Analysis for a specific lot is necessary to confirm purity, isotopic enrichment, and

other quality control parameters.
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Supplier Product Information Availability

LGC Standards

Product Code: TRC-E586512-

10MG. A Certificate of Analysis

is typically available.[1]

Pack sizes of 1 mg and 10 mg

are listed.

Santa Cruz Biotechnology

CAS Number: 1228-72-4

(unlabeled). It is noted that a

Certificate of Analysis should

be referred to for lot-specific

data.[2][3][4]

Product availability should be

confirmed directly with the

supplier.

MedChemExpress
Listed as the deuterium-

labeled 17-Epiestriol.[5][6][7]

Available in 50 mg and 100 mg

pack sizes.

Simson Pharma

Every compound is

accompanied by a Certificate

of Analysis.[8][9]

Offered as a custom synthesis

product.[8][10]

ChemicalBook
Provides a list of various

suppliers for the product.

Availability and specifications

vary by the listed supplier.

Note: While Cerilliant is a well-known supplier of certified reference materials for steroids,

including deuterated analogs like 17β-Estradiol-d5, 17-Epiestriol-d5 is not explicitly listed in

the readily available search results.[11]

Application in Research: A Methodological Overview
The primary application of 17-Epiestriol-d5 is as an internal standard in quantitative analytical

methods, most notably in liquid chromatography-tandem mass spectrometry (LC-MS/MS).[12]

The use of a stable isotope-labeled internal standard is considered the gold standard for

correcting for variability during sample preparation and analysis, thereby ensuring the highest

accuracy and precision.[13]

General Experimental Protocol for Quantification of
Estrogens using 17-Epiestriol-d5 Internal Standard
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The following protocol outlines a typical workflow for the analysis of estrogens in biological

matrices such as plasma or urine.

LC-MS/MS Workflow for Estrogen Quantification

Spike with 17-Epiestriol-d5
(Internal Standard)

Enzymatic Hydrolysis
(if analyzing conjugates)

Liquid-Liquid or
Solid-Phase Extraction

Derivatization
(e.g., Dansyl Chloride)

LC-MS/MS Analysis

Data Analysis
(Peak Area Ratio vs. Concentration)

Click to download full resolution via product page

Caption: A typical workflow for quantitative analysis of estrogens using a deuterated internal

standard.
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1. Sample Preparation:

Internal Standard Spiking: A precise amount of 17-Epiestriol-d5 is added to all samples,

calibration standards, and quality controls at the initial stage.

Enzymatic Hydrolysis: For the analysis of total estrogen concentrations, samples are often

treated with β-glucuronidase and/or sulfatase to deconjugate the metabolites.

Extraction: Liquid-liquid extraction (LLE) with a solvent such as methyl tert-butyl ether

(MTBE) or solid-phase extraction (SPE) using a C18 cartridge is employed to isolate the

steroids and remove interfering matrix components.

Derivatization: To improve ionization efficiency and chromatographic performance, estrogens

are frequently derivatized. Dansylation (using dansyl chloride) is a common technique that

adds a readily ionizable group, enhancing detection sensitivity in positive ion mode ESI-MS.

[14]

2. LC-MS/MS Analysis:

Chromatography: A reversed-phase C18 column is typically used with a gradient elution of

water and an organic solvent (e.g., methanol or acetonitrile), often containing a modifier like

formic acid or ammonium formate to improve peak shape.

Mass Spectrometry: The analysis is performed on a triple quadrupole mass spectrometer

operating in Selected Reaction Monitoring (SRM) mode. Specific precursor-to-product ion

transitions for both the native estrogen and the deuterated internal standard (17-Epiestriol-
d5) are monitored.

3. Data Analysis:

The peak areas of the analyte and the internal standard are integrated.

A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal

standard peak area against the known concentrations of the calibration standards.

The concentrations of the analyte in the unknown samples are then calculated from this

calibration curve.
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Biological Activity and Signaling Pathways of 17-
Epiestriol
Understanding the biological context of 17-Epiestriol is important for its application in research.

17-Epiestriol is a metabolite of estrogen and has been shown to be a selective agonist for

Estrogen Receptor β (ERβ).[5][15][16] Its biological effects include the inhibition of vascular cell

adhesion molecule 1 (VCAM-1) expression, which is a key process in inflammation. This effect

is mediated, in part, through the inhibition of the NF-κB signaling pathway and the induction of

endothelial nitric oxide synthase (eNOS) expression.[5][15][16]

17-Epiestriol Signaling Cascade

ERβ
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Caption: Simplified signaling pathway of 17-Epiestriol through Estrogen Receptor β (ERβ).

This guide provides a foundational understanding for researchers interested in utilizing 17-
Epiestriol-d5. For specific applications, it is always recommended to consult the detailed

product specifications from the supplier and relevant scientific literature for optimized

experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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